Cas no 72322-15-7 (Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]-)

• Product Name: Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]-
• CAS No: 72322-15-7
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• CID: 569924
• PubChem ID: 3055367
• Update Time: 2025-04-19

Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[1-(9H-fluoren-2-yl)ethyl]sulfinyl]-
• (1-(2-Fluorenyl)-aethylsulfinyl)essigsaeure [German]
• 2-[1-(9H-fluoren-2-yl)ethylsulfinyl]acetic acid
• ((1-(9H-Fluoren-2-yl)ethyl)sulfinyl)acetic acid
• (1-(2-Fluorenyl)-aethylsulfinyl)essigsaeure
• AC1MHPET
• Acetic acid, ((1-(9H-fluoren-2-yl)ethyl)sulfinyl)-
• AG-G-84575
• CTK5D5898
• LS-12145
• 2-((1-(9H-Fluoren-2-yl)ethyl)sulfinyl)acetic acid
• 72322-15-7
• DTXSID50993115
• [1-(9H-FLUOREN-2-YL)ETHANESULFINYL]ACETIC ACID
• 2-((1-(9H-Fluoren-2-yl)ethyl)sulfinyl)aceticacid

• Inchi： 1S/C17H16O3S/c1-11(21(20)10-17(18)19)12-6-7-16-14(8-12)9-13-4-2-3-5-15(13)16/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key： TVYAXEKVOBWADF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C(C)C1C=CC2C3C=CC=CC=3CC=2C=1)=O

Computed Properties

• Exact Mass: 300.08208
• Monoisotopic Mass: 300.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37